5-[3-Hydroxy-3-(pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 5-[3-hydroxy-3-(pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C16H20N4O2/c17-10-13-4-5-14(11-18-13)20-9-3-6-16(22,12-20)15(21)19-7-1-2-8-19/h4-5,11,22H,1-3,6-9,12H2
• InChI Key: VOOHCFMUPOQBMA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2(CCCN(C2)C3=CN=C(C=C3)C#N)O
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

5-[3-Hydroxy-3-(pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-2-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

5-[3-Hydroxy-3-(pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-2-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory, anti-cancer, and anti-viral properties. It has also been used in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 5-[3-Hydroxy-3-(pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-2-carbonitrile involves the inhibition of various enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response. It also inhibits the activity of various kinases and transcription factors, leading to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects on the body. It has been shown to reduce inflammation, inhibit cancer cell growth and proliferation, and suppress viral replication. It has also been found to have antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

5-[3-Hydroxy-3-(pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-2-carbonitrile has several advantages for lab experiments. It is readily available and can be synthesized in large quantities with high purity. It also has a well-established mechanism of action and has been extensively studied in various in vitro and in vivo models. However, its limitations include its potential toxicity and the need for further studies to establish its safety and efficacy in humans.

Future Directions

There are several future directions for the research on 5-[3-Hydroxy-3-(pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-2-carbonitrile. These include the development of new drugs based on its structure and mechanism of action, the investigation of its potential applications in other fields such as neurodegenerative diseases and autoimmune disorders, and the exploration of its synergistic effects with other drugs. Additionally, further studies are needed to establish its safety and efficacy in humans and to optimize its synthesis method for large-scale production.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential for various scientific research applications. Its well-established mechanism of action and biochemical and physiological effects make it a promising candidate for the development of new drugs and therapies. However, further studies are needed to establish its safety and efficacy in humans and to optimize its synthesis method for large-scale production.

Synthesis Methods

The synthesis of 5-[3-Hydroxy-3-(pyrrolidine-1-carbonyl)piperidin-1-yl]pyridine-2-carbonitrile involves the reaction of 3-(pyrrolidine-1-carbonyl)piperidine with 2-cyanopyridine in the presence of a suitable catalyst. This method has been optimized to achieve a high yield and purity of the final product.